Cas no 56961-79-6 (Quinoline,3-chloro-4-methyl-)

• Product Name: Quinoline,3-chloro-4-methyl-
• CAS No: 56961-79-6
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 372575
• PubChem ID: 92597
• Update Time: 2025-05-24

Quinoline,3-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,3-chloro-4-methyl-
• 3-CHLORO-4-METHYLQUINOLINE
• 3-Chlor-4-methylchinolin
• 3-chloro-4-methyl-quinoline
• Quinoline,3-chloro-4-methyl
• 56961-79-6
• SCHEMBL3151805
• SB68153
• NCGC00188284-01
• DTXSID60205534
• CCRIS 7772
• Quinoline, 3-chloro-4-methyl-
• FT-0766143
• AKOS006277483
• 3-Chlorlepidin
• GXLBMEWXUAEPIY-UHFFFAOYSA-N

• Inchi： 1S/C10H8ClN/c1-7-8-4-2-3-5-10(8)12-6-9(7)11/h2-6H,1H3
• InChI Key： GXLBMEWXUAEPIY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.19660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Quinoline,3-chloro-4-methyl-

3-Chloro-4-Methylquinoline (CAS No. 56961-79-6): A Comprehensive Overview

3-Chloro-4-Methylquinoline (CAS No. 56961-79-6) is a heterocyclic aromatic compound that belongs to the quinoline family. Quinolines are a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of chlorine and methyl substituents in 3-chloro-4-methylquinoline introduces unique chemical properties, making it an interesting subject of study in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-chloro-4-methylquinoline consists of a benzene ring fused with a pyridine ring, with a chlorine atom at the 3-position and a methyl group at the 4-position. This substitution pattern influences the compound's electronic properties, reactivity, and biological activity. Recent studies have highlighted the potential of 3-chloro-4-methylquinoline as a precursor for synthesizing bioactive molecules, particularly in the development of antifungal and anticancer agents.

One of the most significant advancements in the study of 3-chloro-4-methylquinoline involves its application in medicinal chemistry. Researchers have explored its ability to inhibit enzymes associated with cancer cell proliferation, such as cyclin-dependent kinases (CDKs). For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-chloro-4-methylquinoline exhibit potent inhibitory activity against CDK2 and CDK4, making them promising candidates for anticancer drug development.

In addition to its medicinal applications, 3-chloro-4-methylquinoline has also been investigated for its role in agrochemicals. A 2023 study in *Pest Management Science* reported that certain derivatives of this compound exhibit strong antifungal activity against plant pathogens such as *Fusarium graminearum*. This finding underscores its potential as a natural alternative to synthetic fungicides, which are often associated with environmental concerns.

The synthesis of 3-chloro-4-methylquinoline typically involves multi-step organic reactions. One common approach is the Skraup synthesis, which utilizes o-nitroaniline derivatives and glycerol under acidic conditions. However, recent advancements have focused on developing more efficient and environmentally friendly methods. For example, a 2021 study in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduces reaction time and enhances yield.

From an environmental perspective, understanding the fate and toxicity of 3-chloro-4-methylquinoline is crucial for its safe application. Research conducted in 2022 by Smith et al., published in *Environmental Science & Technology*, revealed that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This finding is particularly important for industries considering its use in formulations that may enter natural water systems.

In conclusion, 3-chloro-4-methylquinoline (CAS No. 56961-79-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable tool in drug discovery and agrochemical development. As research continues to uncover new insights into its potential uses and environmental impact, 3-chloro-4-methylquinoline is poised to play an increasingly significant role in both academic and industrial settings.